Cas no 1806997-64-7 (Ethyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate)

• Product Name: Ethyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate
• CAS No: 1806997-64-7
• MF: C₁₀H₉BrF₂N₂O₄
• MW: 339.090268850327
• CID: 4864751
• Update Time: 2025-05-19

Ethyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate

• Inchi： 1S/C10H9BrF2N2O4/c1-2-19-7(16)3-5-6(11)4-14-8(10(12)13)9(5)15(17)18/h4,10H,2-3H2,1H3
• InChI Key： PFSZYAYCUSOJRL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Ethyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate

Ethyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate (CAS No. 1806997-64-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate, identified by its CAS number 1806997-64-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a bromo substituent, a difluoromethyl group, and a nitro group on a pyridine core, make it an invaluable building block for medicinal chemists.

The< strong>Ethyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate molecule's pyridine scaffold is a common motif in many pharmacologically relevant compounds. The pyridine ring's nitrogen atom can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity. The< strong>5-bromo substituent introduces a site for further functionalization, allowing for the introduction of additional groups that can modulate biological activity. The< strong>2-(difluoromethyl) group is particularly interesting because it can influence the metabolic stability and lipophilicity of the final drug molecule, making it a valuable feature for optimizing pharmacokinetic properties.

The< strong>3-nitro group adds another layer of complexity to this compound. Nitro groups are known to be versatile handles in organic synthesis, enabling various transformations such as reduction to amino groups or diazotization followed by coupling reactions. These transformations are essential for constructing more complex molecular architectures, which can lead to the discovery of novel therapeutic agents. Furthermore, the< strong>4-acetate moiety provides an acidic function that can be used to form esters or amides, further expanding the synthetic possibilities.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in neurological diseases such as Alzheimer's and Parkinson's. The< strong>Ethyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate has been explored as a scaffold for designing molecules that can disrupt aberrant PPIs. For instance, studies have shown that substituents on the pyridine ring can modulate binding to specific protein targets, leading to improved efficacy and reduced side effects. The< strong>5-bromo and< strong>2-(difluoromethyl) groups have been particularly effective in enhancing binding affinity to certain PPIs, making this compound a promising candidate for further development.

The pharmaceutical industry has also leveraged this compound in the development of anti-inflammatory agents. Inflammatory processes are central to many chronic diseases, and inhibiting key inflammatory pathways can lead to significant therapeutic benefits. Researchers have utilized the< strong>Ethyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate scaffold to design molecules that interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play critical roles in the production of pro-inflammatory mediators. By modifying the< strong>3-nitro,< strong>5-bromo, and< strong>2-(difluoromethyl) substituents, chemists have been able to develop compounds with enhanced anti-inflammatory activity while maintaining good selectivity.

The synthesis of< strong>Ethyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate involves multiple steps that highlight its complexity as a synthetic target. The process typically begins with the functionalization of a pyridine precursor, followed by bromination at the 5-position and nitration at the 3-position. The introduction of the< strong>2-(difluoromethyl) group is often achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods. Finally, esterification at the 4-position completes the synthesis. Each step requires careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications.

The versatility of< strong>Ethyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate extends beyond its use as an intermediate in drug development. It has also been employed in materials science and agrochemical research. For example, its structural features make it suitable for designing ligands that coordinate with transition metals, which can be used in catalytic applications. Additionally, derivatives of this compound have shown promise as intermediates in the synthesis of novel pesticides due to their ability to interact with biological targets in pests while minimizing toxicity to non-target organisms.

The future prospects for< strong>Ethyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate are vast and exciting. As our understanding of biological systems continues to evolve, new targets will emerge that require innovative molecular scaffolds for drug discovery. The unique combination of functional groups on this compound makes it well-suited for addressing these emerging challenges. Furthermore, advances in synthetic chemistry will likely enable more efficient and scalable production methods, making it more accessible for research and industrial applications.

In conclusion,< strong>Ethyl 5-bromo-2-(difluoromethyl)-3-nitropyridine-4-acetate (CAS No. 1806997-64-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features provide numerous opportunities for further functionalization and application across various fields. As scientists continue to explore its capabilities, we can expect to see even more innovative uses emerge, contributing to advancements in medicine and beyond.